Cas no 2138116-01-3 (6-(But-2-yn-1-yl)spiro[4.5]decan-8-one)

• Product Name: 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one
• CAS No: 2138116-01-3
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 6099669
• PubChem ID: 165491103
• Update Time: 2025-09-20

6-(But-2-yn-1-yl)spiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 6-(but-2-yn-1-yl)spiro[4.5]decan-8-one
• EN300-1157122
• 2138116-01-3
• 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one

• Inchi： 1S/C14H20O/c1-2-3-6-12-11-13(15)7-10-14(12)8-4-5-9-14/h12H,4-11H2,1H3
• InChI Key： MQDQYBCOXFEYSJ-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CCCC2)C(CC#CC)C1

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one

Professional Introduction to Compound with CAS No. 2138116-01-3 and Product Name: 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one

The compound with the CAS number 2138116-01-3 and the product name 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This spirocyclic structure, characterized by a unique fusion of two rings and incorporating an alkyne functional group, has garnered significant attention due to its potential applications in medicinal chemistry and material science.

The molecular framework of 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one consists of a spirocyclic core, which is a key feature in the design of bioactive molecules. Spirocycles are known for their rigid conformation, which can enhance binding affinity and selectivity in drug-like molecules. The presence of the butynyl group at the 6-position introduces a reactive site that can be further modified, making this compound a versatile scaffold for synthetic chemistry.

In recent years, there has been growing interest in the development of novel spirocyclic compounds due to their unique pharmacological properties. For instance, spirocyclic oxindoles and related derivatives have shown promise in the treatment of various diseases, including cancer and neurological disorders. The compound 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one is no exception, as it combines the structural advantages of spirocycles with the reactivity of alkyne groups.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The alkyne functionality can undergo various chemical transformations, such as Sonogashira coupling, which allows for the introduction of aryl or heteroaryl groups at specific positions. This flexibility makes 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one a valuable intermediate in the synthesis of pharmacologically active agents.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. For example, a series of spirocyclic oxindoles has been reported to exhibit potent inhibitory activity against certain enzymes involved in cancer progression. The structural motif present in 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one shares similarities with these bioactive scaffolds, suggesting that it may also possess relevant pharmacological properties.

The synthesis of 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a reaction between two carbonyl compounds, followed by cyclization under appropriate conditions. The introduction of the butynyl group is achieved through lithiation followed by coupling with an appropriate electrophile.

Once synthesized, 6-(But-2-yn-1-yl)spiro[4.5]decan-8-one can be further functionalized to explore its pharmacological potential. For instance, it can be converted into various derivatives by introducing different substituents at strategic positions within the molecule. These derivatives can then be screened for biological activity using in vitro and in vivo models.

The use of computational methods has also played a crucial role in the study of 6-(But-2-ylyl)spiro[4.5]decanone derivatives. Molecular modeling techniques can provide insights into the binding modes of these compounds with target proteins, helping to rationalize their pharmacological effects. Additionally, virtual screening methods can be employed to identify new lead compounds based on existing structures.

In conclusion, 6-(Butylyl)spiro[4.5]decanone represents a promising scaffold for the development of novel bioactive molecules. Its unique structural features and reactivity make it an attractive candidate for further exploration in medicinal chemistry and drug discovery research.